2-Ethyl-5-((4-ethylphenyl)(4-(2-hydroxyethyl)piperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-ethyl-5-[(4-ethylphenyl)-[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C21H29N5O2S/c1-3-15-5-7-16(8-6-15)18(25-11-9-24(10-12-25)13-14-27)19-20(28)26-21(29-19)22-17(4-2)23-26/h5-8,18,27-28H,3-4,9-14H2,1-2H3
• InChI Key: ZBWQBANDIHKVIJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C2=C(N3C(=NC(=N3)CC)S2)O)N4CCN(CC4)CCO
• Molecular Formula: C21H29N5O2S
• Molecular Weight: 415.6 g/mol

Description

2-Ethyl-5-((4-ethylphenyl)(4-(2-hydroxyethyl)piperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C21H29N5O2S and its molecular weight is 415.56. The purity is usually 95%.
BenchChem offers high-quality 2-Ethyl-5-((4-ethylphenyl)(4-(2-hydroxyethyl)piperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Ethyl-5-((4-ethylphenyl)(4-(2-hydroxyethyl)piperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Research has been conducted on the synthesis and evaluation of antimicrobial activities of various thiazolo[3,2-b][1,2,4]triazole derivatives. These compounds have demonstrated efficacy against a range of microorganisms, suggesting their potential as antimicrobial agents. For instance, studies have reported the synthesis of novel 1,2,4-triazole derivatives, which were screened for their antimicrobial activities, showing good to moderate effectiveness against tested strains (Bektaş et al., 2007; Patel et al., 2012). These findings underscore the potential of thiazolo[3,2-b][1,2,4]triazole derivatives in developing new antimicrobial agents.

Anti-inflammatory and Analgesic Properties

Compounds within this chemical class have also been evaluated for their anti-inflammatory and analgesic properties. For example, a series of 6-(α-amino-4-chlorobenzyl)thiazolo[3,2-b]-1,2,4-triazol-5-ols were synthesized and tested, revealing significant dose-dependent analgesic and anti-inflammatory activities without inducing gastric lesions, highlighting their therapeutic potential in managing pain and inflammation (Tozkoparan et al., 2004).

Anticancer Activity

The exploration of thiazolo[3,2-b][1,2,4]triazole derivatives extends into the field of anticancer research. Derivatives have been synthesized and assessed for their anticancer properties through mechanisms such as EGFR tyrosine kinase inhibition. These compounds have shown promising results in inhibiting cancer cell proliferation, indicating their potential utility in cancer treatment strategies (Karayel, 2021).

Solubility and Pharmacokinetics

Understanding the solubility and partitioning behavior of these compounds in biologically relevant solvents is crucial for their development as therapeutic agents. Studies have investigated the solubility thermodynamics and partitioning processes, providing valuable insights into the physicochemical properties that influence their biological activities and bioavailability (Volkova et al., 2020).